Cas no 6149-66-2 (Benzamide, N-(2-bromophenyl)-2-hydroxy-)

• Product Name: Benzamide, N-(2-bromophenyl)-2-hydroxy-
• CAS No: 6149-66-2
• MF: C₁₃H₁₀BrNO₂
• MW: 292.128002643585
• MDL: MFCD00817416
• CID: 5227401
• Update Time: 2025-05-27

Benzamide, N-(2-bromophenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-bromophenyl)-2-hydroxy-

• MDL： MFCD00817416
• Inchi： 1S/C13H10BrNO2/c14-10-6-2-3-7-11(10)15-13(17)9-5-1-4-8-12(9)16/h1-8,16H,(H,15,17)
• InChI Key： UUVHVGDXYGUCJM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Br)(=O)C1=CC=CC=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, N-(2-bromophenyl)-2-hydroxy-

Comprehensive Analysis of Benzamide, N-(2-bromophenyl)-2-hydroxy- (CAS No. 6149-66-2)

Benzamide, N-(2-bromophenyl)-2-hydroxy- (CAS No. 6149-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and hydroxybenzamide functional groups, is widely studied for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its molecular structure, which combines a benzamide core with a 2-bromophenyl substituent, offering intriguing reactivity and binding properties.

In recent years, the demand for N-(2-bromophenyl)-2-hydroxybenzamide has increased due to its relevance in drug discovery and development. The compound's ability to act as an intermediate in synthesizing more complex molecules makes it valuable for creating novel therapeutics. For instance, its hydroxy and bromo groups provide sites for further chemical modifications, enabling the development of targeted inhibitors or ligands. This versatility aligns with current trends in precision medicine and small-molecule drug design, where researchers seek compounds with tunable properties.

Another area of interest is the compound's potential role in organic electronics and photovoltaic materials. The 2-bromophenyl moiety can influence electronic properties, making it a candidate for designing organic semiconductors or light-emitting diodes (OLEDs). As the push for sustainable energy solutions grows, compounds like Benzamide, N-(2-bromophenyl)-2-hydroxy- are being explored for their contributions to next-generation technologies.

From a synthetic perspective, CAS No. 6149-66-2 is often prepared through condensation reactions involving 2-bromoaniline and salicylic acid derivatives. The process highlights the importance of green chemistry principles, as researchers aim to minimize waste and improve yields. This aligns with broader industry efforts to adopt eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

Safety and handling of N-(2-bromophenyl)-2-hydroxybenzamide are also critical considerations. While not classified as hazardous, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are part of the broader discourse on lab safety and responsible chemical management, which remains a top priority for researchers and manufacturers alike.

In summary, Benzamide, N-(2-bromophenyl)-2-hydroxy- (CAS No. 6149-66-2) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a subject of ongoing research, particularly in fields like drug discovery and organic electronics. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemistry and technology.